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Compound of Interest

Compound Name:
(5-Methylbenzofuran-2-yl)boronic

acid

Cat. No.: B151839 Get Quote

Essential Safety and Handling Guide for (5-
Methylbenzofuran-2-yl)boronic acid
This guide provides immediate, essential safety and logistical information for handling (5-
Methylbenzofuran-2-yl)boronic acid in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Personal Protective Equipment (PPE)
When handling (5-Methylbenzofuran-2-yl)boronic acid, appropriate personal protective

equipment is mandatory to minimize exposure and ensure personal safety. The following table

summarizes the required PPE.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical safety goggles

compliant with European

standard EN 166 or equivalent.

[1]

Hand Protection Gloves

Chemical-resistant gloves.[2]

Inspect gloves for integrity

before use.[3]

Body Protection Lab Coat
Standard laboratory coat to

prevent skin contact.[2][4]

Respiratory Protection Dust Mask/Respirator

A NIOSH/MSHA approved

respirator may be necessary if

dust formation is likely or in

case of large-scale use or

emergencies.[1][2]

Hazard Summary
Understanding the potential hazards associated with (5-Methylbenzofuran-2-yl)boronic acid
is crucial for safe handling. While a specific safety data sheet (SDS) was not found, data from

similar boronic acids indicate the following potential hazards:

Hazard Classification Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[2]

[3]

Eye Irritation 2A
H319: Causes serious eye

irritation.[2][3]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.[2][3]

Acute Toxicity (Oral) 4
H302: Harmful if swallowed.[5]

[6]
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Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of (5-
Methylbenzofuran-2-yl)boronic acid from receipt to disposal.
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Safe Handling Workflow for (5-Methylbenzofuran-2-yl)boronic acid

Preparation

Handling

Cleanup & Disposal Emergency Procedures

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace (Fume Hood)

Weighing and Transfer

Use in Reaction

Decontaminate Glassware Spill Containment First Aid for Exposure

Segregate and Label Waste

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Workflow for safe handling of (5-Methylbenzofuran-2-yl)boronic acid.
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Operational and Disposal Plans
Handling:

Always handle (5-Methylbenzofuran-2-yl)boronic acid in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize inhalation risk.[4]

Avoid generating dust.[7]

Keep the container tightly closed when not in use.[2][7]

Wash hands thoroughly after handling.[5]

Storage:

Store in a dry, cool, and well-ventilated place.[2]

Keep the container tightly closed.[3]

Store away from incompatible materials such as strong oxidizing agents.[2]

Spill & Leak Procedures:

In case of a spill, evacuate unnecessary personnel from the area.[8]

Ensure adequate ventilation.[8]

Avoid breathing dust.[2]

Sweep up the spilled material and place it into a suitable, labeled container for disposal.

Avoid creating dust.[3]

If the spill is contained within a fume hood, close the sash and use a spill kit for cleanup.[7]

Waste Disposal:

All waste containing (5-Methylbenzofuran-2-yl)boronic acid must be treated as hazardous

waste.[4]
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Collect solid waste, such as unused reagent or contaminated materials (e.g., weighing

paper, gloves), in a designated, sealable container clearly labeled as "Hazardous Waste"

with the full chemical name.[4]

Collect liquid waste in a separate, clearly labeled, and sealable container.[4]

Never dispose of this chemical down the drain or in regular trash.[4]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste.[4] After decontamination, the container can be disposed of according to

institutional guidelines.[4]

Emergency First Aid Procedures
In the event of accidental exposure, prompt first aid is crucial.[8]

Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air

immediately.[1][8] If breathing is difficult, provide

oxygen.[1] Seek medical attention if symptoms

persist.[8]

Skin Contact

Remove contaminated clothing immediately.[7]

Wash the exposed area thoroughly with soap

and plenty of water for at least 15 minutes.[3][7]

Seek medical attention if irritation develops or

worsens.[8]

Eye Contact

Immediately rinse eyes with plenty of clean

water for at least 15 minutes, holding the eyelids

open.[1][8] Remove contact lenses if present

and easy to do.[1] Seek immediate medical

evaluation.[8]

Ingestion

Do NOT induce vomiting.[3] Clean the mouth

with water.[1] Seek immediate medical attention.

[1][3]
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For any significant exposure, call emergency services (e.g., 911) or your local poison control

center for further instructions.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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